![molecular formula C18H23N3O2S B2688692 2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone CAS No. 1235007-78-9](/img/structure/B2688692.png)
2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone, commonly known as MTT, is a yellow-colored compound that is widely used in scientific research. MTT is a tetrazolium salt that is converted to formazan by living cells, making it a valuable tool in the study of cell viability and proliferation.
Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis and pharmacological activity of compounds structurally related to 2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone, aiming at identifying clinical candidates for pain management. For instance, a series of pyrazoles leading to a σ1 receptor antagonist clinical candidate showed outstanding aqueous solubility, high metabolic stability, and antinociceptive properties in various models, demonstrating the compound's potential in pain treatment (Díaz et al., 2020).
Antimicrobial Activities
Several studies have synthesized and evaluated the antimicrobial activities of derivatives, indicating their potential in combating microbial infections. Novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives exhibited excellent antibacterial and antifungal activities compared to standard drugs, showcasing their significance in developing new antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Anti-Cancer Properties
Compounds related to 2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone have been synthesized and tested for their antileukemic activity, showing promising results against human leukemic cell lines. This highlights the compound's potential utility in developing new therapeutic agents for leukemia treatment (Vinaya et al., 2012).
Electrochemical Synthesis Applications
Electrochemical synthesis techniques have been applied to derivatives of 2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone, leading to the development of new arylthiobenzazoles. This method demonstrates an efficient and novel approach to synthesizing such compounds, contributing to the advancement of electrochemical synthesis methods in organic chemistry (Amani & Nematollahi, 2012).
properties
IUPAC Name |
2-(2,4-dimethyl-1,3-thiazol-5-yl)-1-[4-(3-methoxyphenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c1-13-17(24-14(2)19-13)12-18(22)21-9-7-20(8-10-21)15-5-4-6-16(11-15)23-3/h4-6,11H,7-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBAHCSHYKXELFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)CC(=O)N2CCN(CC2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dimethylthiazol-5-yl)-1-(4-(3-methoxyphenyl)piperazin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.